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Compound of Interest

Compound Name: 4,5-Difluoro-2-nitrobenzoic acid

Cat. No.: B1307636 Get Quote

<Technical Guide: 4,5-Difluoro-2-nitrobenzoic acid>

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
4,5-Difluoro-2-nitrobenzoic acid, with the CAS number 20372-63-8, is a highly functionalized

aromatic compound of significant interest in the fields of pharmaceutical and agrochemical

synthesis.[1] Its unique molecular structure, featuring a carboxylic acid group, a nitro group,

and two fluorine atoms on the benzene ring, imparts distinct chemical properties that make it a

versatile building block in organic synthesis. The strong electron-withdrawing nature of the nitro

group and the fluorine substituents enhances the reactivity of the molecule, making it a

valuable intermediate for the synthesis of complex, biologically active molecules, including anti-

inflammatory and anti-cancer agents.[1] This guide provides a comprehensive overview of its

chemical and physical properties, synthesis, applications, and safety information.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4,5-Difluoro-2-nitrobenzoic acid is

presented below. This data is crucial for designing synthetic routes and ensuring safe handling.
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Property Value Reference

CAS Number 20372-63-8 [1][2][3]

Molecular Formula C7H3F2NO4 [1][2]

Molecular Weight 203.10 g/mol [1][2]

Appearance
White to very pale yellow

powder or crystal
[1][3]

Purity ≥ 98% (GC) [1][3]

Synonyms

Benzoic acid, 4,5-difluoro-2-

nitro-; 2-Nitro-4,5-

difluorobenzoic acid; 3,4-

Difluoro-6-nitrobenzoic acid

[4][5]

Physical Properties
Property Value Reference

Melting Point 163 - 167 °C [1][2]

Boiling Point 349.7 ± 42.0 °C (Predicted) [4][6]

Density 1.661 ± 0.06 g/cm³ [4]

Flash Point 165.3 °C [4]

Vapor Pressure 1.73E-05 mmHg at 25°C [4]

pKa 1.85 ± 0.25 [4]

Refractive Index 1.563 [4]

Synthesis
4,5-Difluoro-2-nitrobenzoic acid can be synthesized through the nitration of 3,4-

difluorobenzoic acid.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemimpex.com/products/45479
https://www.sigmaaldrich.com/JP/ja/product/aldrich/468983
https://labproinc.com/products/45-difluoro-2-nitrobenzoic-acid-5g-d3555-5g
https://www.chemimpex.com/products/45479
https://www.sigmaaldrich.com/JP/ja/product/aldrich/468983
https://www.chemimpex.com/products/45479
https://www.sigmaaldrich.com/JP/ja/product/aldrich/468983
https://www.chemimpex.com/products/45479
https://labproinc.com/products/45-difluoro-2-nitrobenzoic-acid-5g-d3555-5g
https://www.chemimpex.com/products/45479
https://labproinc.com/products/45-difluoro-2-nitrobenzoic-acid-5g-d3555-5g
https://www.echemi.com/produce/pr25030435138-4-5-difluoro-2-nitrobenzoic-acid.html
https://www.fishersci.ca/shop/products/4-5-difluoro-2-nitrobenzoic-acid-tci-america-2/p-7127788
https://www.chemimpex.com/products/45479
https://www.sigmaaldrich.com/JP/ja/product/aldrich/468983
https://www.echemi.com/produce/pr25030435138-4-5-difluoro-2-nitrobenzoic-acid.html
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-properties-4-5-difluoro-2-nitrobenzoic-acid-synthesis-pf
https://www.echemi.com/produce/pr25030435138-4-5-difluoro-2-nitrobenzoic-acid.html
https://www.echemi.com/produce/pr25030435138-4-5-difluoro-2-nitrobenzoic-acid.html
https://www.echemi.com/produce/pr25030435138-4-5-difluoro-2-nitrobenzoic-acid.html
https://www.echemi.com/produce/pr25030435138-4-5-difluoro-2-nitrobenzoic-acid.html
https://www.echemi.com/produce/pr25030435138-4-5-difluoro-2-nitrobenzoic-acid.html
https://www.benchchem.com/product/b1307636?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4387361.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1307636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Nitration of 3,4-Difluorobenzoic
Acid
A common laboratory-scale synthesis involves the following steps:[7]

Reaction Setup: To a 2 L three-necked round-bottom flask, add 3,4-difluorobenzoic acid

(120.0 g, 0.7589 mol) and concentrated sulfuric acid (96.4%, 1.0 L).

Initial Stirring: Mechanically stir the mixture at room temperature for 1.0 hour.

Cooling: Cool the mixture to 0°C using an ice bath.

Nitration: Slowly add a nitrating agent (details typically involve a mixture of nitric acid and

sulfuric acid) while maintaining the low temperature.

Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical

technique such as thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Work-up: Once the reaction is complete, pour the reaction mixture over ice and filter the

resulting precipitate.

Purification: Wash the crude product with cold water and recrystallize from a suitable solvent

to obtain pure 4,5-Difluoro-2-nitrobenzoic acid.

Synthesis Workflow
The logical flow of the synthesis process is illustrated in the diagram below.
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1. Add 3,4-Difluorobenzoic Acid
and Concentrated H₂SO₄ to Flask

2. Stir at Room Temperature
for 1 hour

3. Cool Reaction Mixture
to 0°C

4. Add Nitrating Agent
(e.g., HNO₃/H₂SO₄)

5. Monitor Reaction
(TLC/HPLC)

6. Quench with Ice
& Filter Precipitate

Reaction Complete

7. Wash with Water
& Recrystallize

Pure 4,5-Difluoro-2-nitrobenzoic Acid
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Caption: Synthesis workflow for 4,5-Difluoro-2-nitrobenzoic acid.
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4,5-Difluoro-2-nitrobenzoic acid is a key intermediate in various sectors due to its unique

chemical properties.[1]

Pharmaceutical Development: It serves as a crucial building block in the synthesis of

pharmaceuticals, particularly anti-inflammatory and analgesic drugs.[1] The presence of

fluorine atoms can enhance metabolic stability and binding affinity of the final drug molecule.

Agrochemical Formulations: This compound is utilized in the formulation of herbicides and

pesticides.[1]

Material Science: It is explored in the creation of advanced materials like polymers and

coatings, where its properties can contribute to thermal stability.[1]

Organic Synthesis: As a versatile reagent, it enables the precise construction of more

complex molecules.[1]

Liquid Crystal Precursors: Its specific fluorination pattern and functional groups make it an

excellent building block for creating novel liquid crystal molecules with enhanced electro-

optical properties for advanced display technologies.[8]

Role in Drug Discovery
The general workflow for utilizing 4,5-Difluoro-2-nitrobenzoic acid in a drug discovery

program often involves its conversion to other key intermediates. A common transformation is

the reduction of the nitro group to an amine, which can then undergo various coupling

reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1307636?utm_src=pdf-body
https://www.chemimpex.com/products/45479
https://www.chemimpex.com/products/45479
https://www.chemimpex.com/products/45479
https://www.chemimpex.com/products/45479
https://www.chemimpex.com/products/45479
https://www.nbinno.com/article/pharmaceutical-intermediates/the-strategic-importance-of-4-5-difluoro-2-nitrobenzoic-acid-in-liquid-crystal-precursors-il
https://www.benchchem.com/product/b1307636?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1307636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intermediate Synthesis

Lead Generation & Optimization

4,5-Difluoro-2-nitrobenzoic acid

Reduction of Nitro Group
(e.g., H₂, Pd/C or SnCl₂)

4,5-Difluoro-2-aminobenzoic acid

Amide Coupling, Suzuki Coupling,
or other C-C/C-N bond forming reactions

Library of Novel Compounds

Screening for Biological Activity
(e.g., enzyme assays, cell-based assays)

Lead Compounds

Drug Candidate

Further Optimization
(ADME, Toxicity)
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Caption: General workflow for using the acid in drug discovery.
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Safety and Handling
Proper handling of 4,5-Difluoro-2-nitrobenzoic acid is essential in a laboratory setting.

Hazard Identification
The compound is classified with the following hazards:

Signal Word: Warning[2]

Hazard Statements:

H315: Causes skin irritation.[2][9]

H319: Causes serious eye irritation.[2][9]

H335: May cause respiratory irritation.[2][9]

Hazard Classifications: Eye Irrit. 2, Skin Irrit. 2, STOT SE 3[2]

Target Organs: Respiratory system[2]

Recommended Handling and Storage
Personal Protective Equipment (PPE): Wear a dust mask (type N95 or equivalent), eye

shields, and gloves.[2]

Storage: Store in a tightly closed container in a dry, well-ventilated place.[10] It is also noted

to be light-sensitive.[3]

First Aid:

Inhalation: Move to fresh air.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.
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Ingestion: Do NOT induce vomiting. Get medical attention.[11]

Spectral Data
While a comprehensive, publicly available dataset is limited, some spectral information has

been reported in literature, which is critical for compound characterization.

NMR Spectroscopy
A related compound, 4,4'-difluoro-2,2'-dinitrobiphenyl, which can be synthesized from a

derivative of the title compound, exhibits the following NMR data:

¹H NMR (400 MHz, CDCl₃): δ 7.96 (dd, J = 8.3, 2.6 Hz, 2 H), 7.46 - 7.41(m, 2 H), 7.31 - 7.26

(m, 2 H).[12]

For 5,5'-difluoro-2,2'-dinitrobiphenyl:

¹H NMR (400 MHz, CDCl₃): δ 8.33 - 8.29 (m, 2 H), 7.25 - 7.31 (m, 2 H), 7.01 - 6.99 (m, 2 H).

[12]

¹³C NMR (100 MHz, CDCl₃): δ 166.0, 163.5, 136.3, 127.9 (d, J = 10.1 Hz), 117.8 (d, J = 24.3

Hz), 116.4 (d, J = 23.2 Hz).[12]

Note: The provided NMR data is for related biphenyl compounds and not directly for 4,5-
Difluoro-2-nitrobenzoic acid. Researchers should obtain analytical data for the specific

compound.

Conclusion
4,5-Difluoro-2-nitrobenzoic acid is a valuable and versatile chemical intermediate with

significant applications in the development of new pharmaceuticals, agrochemicals, and

materials. Its synthesis is well-established, and its chemical properties are conducive to a wide

range of organic transformations. A thorough understanding of its properties, synthesis, and

safety protocols is essential for its effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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